Cas no 1022-46-4 (Bentranil)

• Product Name: Bentranil
• CAS No: 1022-46-4
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD00043598
• CID: 173389
• PubChem ID: 13926
• Update Time: 2025-04-19

Bentranil Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazin-4-one,2-phenyl-
• Bentranil
• 2-phenyl-3,1-benzoxazin-4-one
• 2-PHENYLBENZOXAZINE
• 2-phenyl-1,2-dihydro-4H-3,1-benzoxazin-4-one
• 2-phenyl-4H-3,1-benzoxazin-4-one
• 2-phenylbenzoxazinone
• 4H-3,1-BENZOXAZIN-4-ONE,2-PHENYL
• H-170
• Linarotox
• Linurotox
• 'LGC' (1605)
• AKOS B029681
• Dianthalexin B
• BENZOYLANTHRANIL
• BENTRANIL PESTANAL
• 2-Phenyl-4-benz[d]oxazinone
• AI3-61952
• SR-01000389722-1
• SCHEMBL272702
• FT-0622748
• MFCD00043598
• NSC16082
• Bentranil, PESTANAL(R), analytical standard
• EN300-22840157
• CHEMBL24449
• 1022-46-4
• Maybridge1_006945
• ChemDiv2_003515
• JS-3012
• CBDivE_001429
• NS00015375
• J-000660
• F6R7D8UJO5
• WLN: T66 BVO ENJ DR
• 2-phenyl-[3,1]benzoxazin-4-one
• Oprea1_579311
• NSC-16082
• CS-0086717
• T70020
• 2-PHENYL-4-OXO-3,1-BENZOXAZINE
• Z57177801
• 2-Phenyl-benzo[d][1,3]oxazin-4-one
• 2-PHENYLBENZO(D)(1,3)OXAZIN-4-ONE
• 2-Phenyl-4-[4H]-3,1-benzoxazinone
• CHEBI:145402
• B5739
• DTXSID60144732
• 3-Phenyl-2,4-benzoxazin-1-one
• HMS561D15
• 2-Phenyl-4H-benzo[d][1,3]oxazin-4-one
• UNII-F6R7D8UJO5
• HMS1378P17
• 2-phenylbenzo[d]1,3-oxazin-4-one
• 2-Phenyl-3,1-benzoxazinone-(4)
• SR-01000389722
• BAA02246
• BDBM50077011
• 3-Phenyl-1H-2,4-benzoxazin-1-one
• 4H-3, 2-phenyl-
• EU-0066816
• AKOS000313370
• 4H-3,1-BENZOXAZIN-4-ONE, 2-PHENYL-
• PD127826
• SR-01000389722-2
• NSC 16082
• 2-Phenyl-4-(4H)-3,1-benzoxazinone
• DTXCID9067223
• STK385092

• MDL： MFCD00043598
• Inchi： 1S/C14H9NO2/c16-14-11-8-4-5-9-12(11)15-13(17-14)10-6-2-1-3-7-10/h1-9H
• InChI Key： HTTLBYITFHMYFK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 223.06300
• Monoisotopic Mass: 223.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.1814 (rough estimate)
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 192°C/8mmHg(lit.)
• Flash Point: 163°C
• Refractive Index: 1.4700 (estimate)
• PSA: 43.10000
• LogP: 2.85500
• λmax: 313(MeOH)(lit.)
• Solubility: Not determined

Bentranil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-37/39WGK Germany 3
• Risk Phrases：R36/37/38
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines